Cas no 2454492-43-2 (UB-165 (fumarate))

• Product Name: UB-165 (fumarate)
• CAS No: 2454492-43-2
• MF: C₁₇H₁₉ClN₂O₄
• MW: 350.796763658524
• CID: 6795002
• PubChem ID: 118856182
• Update Time: 2025-08-02

UB-165 (fumarate) Chemical and Physical Properties

Names and Identifiers

• AKOS040740483
• HY-107688A
• 2454492-43-2
• UB-165 fumarate
• CS-0120339
• TS-07905
• UB-165 (fumarate)

• Inchi： 1S/C13H15ClN2.C4H4O4/c14-13-7-4-9(8-15-13)11-3-1-2-10-5-6-12(11)16-10;5-3(6)1-2-4(7)8/h3-4,7-8,10,12,16H,1-2,5-6H2;1-2H,(H,5,6)(H,7,8)/b;2-1+/t10-,12-;/m1./s1
• InChI Key： DZFRKSLRKAKJIB-KCNVDIGLSA-N
• SMILES： ClC1=CC=C(C=N1)C1=CCC[C@@H]2CC[C@H]1N2.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 350.1033348g/mol
• Monoisotopic Mass: 350.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5Ų

Additional information on UB-165 (fumarate)

Research Brief on UB-165 (fumarate) and Compound 2454492-43-2: Recent Advances in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of UB-165 (fumarate) and its associated compound, 2454492-43-2, in the field of chemical biology and pharmaceutical research. UB-165 (fumarate) is a novel small molecule that has shown promising therapeutic potential, particularly in the modulation of specific biological pathways. The compound 2454492-43-2, which serves as a key intermediate or derivative in the synthesis of UB-165 (fumarate), has also garnered significant attention due to its unique chemical properties and potential applications in drug development.

The primary focus of recent research has been on elucidating the mechanism of action of UB-165 (fumarate) and its pharmacological effects. Preclinical studies have demonstrated that UB-165 (fumarate) exhibits high selectivity and potency in targeting certain receptors or enzymes, making it a candidate for treating various diseases, including neurological disorders and cancer. The compound's fumarate salt form enhances its solubility and bioavailability, which are critical factors for its therapeutic efficacy.

In addition to its therapeutic potential, the synthesis and optimization of 2454492-43-2 have been a subject of intense investigation. Researchers have developed innovative synthetic routes to improve the yield and purity of this compound, which is essential for scaling up production and ensuring consistency in preclinical and clinical studies. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize 2454492-43-2 and its derivatives, providing valuable insights into their structural and functional properties.

Recent findings also suggest that UB-165 (fumarate) may have synergistic effects when combined with other therapeutic agents, opening new avenues for combination therapies. For instance, in oncology, UB-165 (fumarate) has been shown to enhance the efficacy of standard chemotherapy drugs by modulating resistance mechanisms. These findings underscore the compound's versatility and potential to address unmet medical needs in various therapeutic areas.

Despite these advancements, challenges remain in the development of UB-165 (fumarate) and its related compounds. Issues such as pharmacokinetics, toxicity profiles, and long-term safety need to be thoroughly investigated in upcoming clinical trials. Regulatory considerations and the need for robust manufacturing processes also pose significant hurdles that must be addressed to bring these compounds to market.

In conclusion, UB-165 (fumarate) and 2454492-43-2 represent exciting developments in the field of chemical biology and pharmaceutical research. Their unique properties and therapeutic potential make them promising candidates for further investigation. Continued research and collaboration among academia, industry, and regulatory bodies will be essential to unlock their full potential and translate these findings into clinically viable treatments.